Cas no 2229395-14-4 (3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2229395-14-4
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6100385
• PubChem ID: 165796895
• Update Time: 2025-10-31

3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine
• EN300-1946560
• 2229395-14-4

• Inchi： 1S/C10H12BrF2NO/c1-15-8-4-2-3-7(11)9(8)10(12,13)5-6-14/h2-4H,5-6,14H2,1H3
• InChI Key： ZBDKTJMCQLHVTO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CCN)(F)F)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine

Introduction to 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229395-14-4)

3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229395-14-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, featuring both bromo and methoxy substituents on a phenyl ring, coupled with a difluorinated propanamine side chain. Such structural motifs are often engineered to modulate biological activity, making this compound a promising candidate for further exploration in drug discovery and development.

The presence of bromo and methoxy groups in the aromatic ring introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. The difluoropropanamine moiety, on the other hand, contributes to enhanced metabolic stability and lipophilicity, which are critical factors in determining a molecule's pharmacokinetic profile. These features collectively position 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine as an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in designing small molecules with tailored chemical properties to address unmet medical needs. The structural complexity of 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine aligns well with this trend, as it incorporates multiple functional groups that can be strategically modified to optimize biological activity. For instance, the bromo atom can serve as a handle for further derivatization via cross-coupling reactions, while the methoxy group may enhance solubility or metabolic stability. The difluoropropanamine segment is particularly noteworthy, as fluorinated compounds are frequently employed in drug development due to their ability to improve binding affinity and reduce metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. By leveraging these tools, scientists have been able to identify novel pharmacophores and optimize lead structures more efficiently. In the context of 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine, computational studies have suggested that its unique scaffold may exhibit interactions with enzymes or receptors relevant to therapeutic intervention. These predictions provide a strong rationale for experimental validation and further characterization.

The synthesis of 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure regioselectivity and high yield. However, modern synthetic methodologies, such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have made it possible to construct complex molecular architectures with increasing precision. These advancements have not only simplified the synthesis of this compound but also opened doors for generating analogues with diverse biological profiles.

From a medicinal chemistry perspective, the exploration of 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine holds promise for several therapeutic areas. Its structural features suggest potential applications in the development of central nervous system (CNS) drugs, where both lipophilicity and metabolic stability are paramount. Additionally, its scaffold could be adapted for anti-inflammatory or anticancer therapies, given the known importance of aromatic rings with electron-withdrawing or electron-donating substituents in modulating biological activity. Preclinical studies are ongoing to evaluate its efficacy and safety in relevant disease models.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The incorporation of fluorine into drug molecules can lead to significant improvements in pharmacokinetic properties, such as enhanced binding affinity and prolonged half-life. In 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine, the presence of two fluorine atoms in the propanamine side chain is likely to contribute to these desirable effects. Furthermore, fluorine atoms can be used to differentiate between enantiomers or racemates during drug development, providing valuable insights into stereochemical requirements for biological activity.

In conclusion, 3-(2-bromo-6-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2229395-14-4) represents a fascinating compound with potential therapeutic applications stemming from its unique structural features. Ongoing research efforts are focused on elucidating its biological activity and optimizing its chemical properties for drug development purposes. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in advancing pharmaceutical innovation.